Cas no 756761-54-3 (1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro-)

• Product Name: 1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro-
• CAS No: 756761-54-3
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 549136
• PubChem ID: 12527866
• Update Time: 2025-04-19

1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro-
• 1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro-(9CI)
• 8-ethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• 756761-54-3

• Inchi： 1S/C13H16N2/c1-2-9-3-4-12-10(7-9)11-8-14-6-5-13(11)15-12/h3-4,7,14-15H,2,5-6,8H2,1H3
• InChI Key： PHOVVPUTEYTQJJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC(CC)=CC=2C2CNCCC1=2

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27.8Ų